
Preparation of U-101958 Maleate Stock Solution:
An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: U-101958 maleate

CAS No.: 224170-09-6

Cat. No.: B1682657

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of U-101958
maleate, a selective D₄ dopamine receptor antagonist. Adherence to this protocol will ensure

the accurate and reproducible preparation of this solution for use in various research and drug

development applications.

Compound Information
U-101958 maleate is a valuable tool for studying the role of the D₄ dopamine receptor in

various physiological and pathological processes.[1] Accurate preparation of stock solutions is

the first critical step in any experiment.
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Property Value Source

Molecular Formula C₂₁H₂₉N₃O · C₄H₄O₄

Molecular Weight 455.55 g/mol [2]

CAS Number 224170-09-6

Appearance Off-white solid

Purity
>98% (refer to Certificate of

Analysis)
[3]

Solubility Data
The choice of solvent is critical for preparing a stable and effective stock solution. The solubility

of U-101958 maleate in various common laboratory solvents is summarized below.

Solvent Solubility Source

DMSO 11 mg/mL

Ethanol 2.7 mg/mL

Water 3 mg/mL

Based on its solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

the primary stock solution due to its ability to dissolve the compound at a higher concentration.

Experimental Protocol: Preparation of a 10 mM U-
101958 Maleate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of U-101958 maleate in

DMSO.

Materials:

U-101958 maleate salt (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and calibrated. Work in a well-ventilated area or a chemical fume hood.

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.

Carefully weigh out the desired amount of U-101958 maleate. For example, to prepare 1

mL of a 10 mM stock solution, weigh 4.56 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 moles x 455.55 g/mol = 0.0045555 g = 4.56 mg

Solvent Addition:

Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the

weighed U-101958 maleate. For 4.56 mg of the compound, add 1 mL of DMSO.
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Dissolution:

Cap the tube securely.

Vortex the solution until the U-101958 maleate is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution if necessary, though it is

generally soluble with vortexing. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots in a dry, dark place. For short-term storage (days to weeks), 0-4°C is

suitable. For long-term storage (months to years), -20°C is recommended.[3]
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Experimental Workflow for U-101958 Maleate Stock Solution Preparation

Start

Weigh U-101958 Maleate

Add Appropriate Volume of DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C (Long-term) or 4°C (Short-term)

End

Click to download full resolution via product page

Caption: Workflow for preparing U-101958 maleate stock solution.
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Simplified Signaling Pathway of Dopamine D4 Receptor Antagonism
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Caption: U-101958 maleate as a D4 receptor antagonist.

Disclaimer: This product is for research use only and is not intended for human or veterinary

use.[3] Always consult the Safety Data Sheet (SDS) for this product for complete safety and

handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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